![molecular formula C17H32N2O3Si B6239042 tert-butyl 3-{2-[(tert-butyldimethylsilyl)oxy]ethyl}-3-cyanoazetidine-1-carboxylate CAS No. 2375268-77-0](/img/no-structure.png)
tert-butyl 3-{2-[(tert-butyldimethylsilyl)oxy]ethyl}-3-cyanoazetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“tert-butyl 3-{2-[(tert-butyldimethylsilyl)oxy]ethyl}-3-cyanoazetidine-1-carboxylate” is a chemical compound with the molecular weight of 340.54 . It is used as a reagent in the total synthesis of various compounds . Its molecular formula is C23H40FN3O4Si and its molecular weight is 469.7 g/mol.
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H32N2O3Si/c1-15(2,3)22-14(20)19-12-17(11-18,13-19)9-10-21-23(7,8)16(4,5)6/h9-10,12-13H2,1-8H3 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
The compound can act both as an aldol donor and an aldol acceptor in the stereocontrolled production of erythrose . The tert-butyldimethylsilyloxy group is ca. 10^4 times more hydrolytically stable and holds more promise for such applications .Physical And Chemical Properties Analysis
The compound has a molecular weight of 340.54 . It is a liquid at room temperature and is stored at temperatures below -10°C . It is soluble in most organic solvents .Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-{2-[(tert-butyldimethylsilyl)oxy]ethyl}-3-cyanoazetidine-1-carboxylate involves the reaction of tert-butyl 3-cyanoazetidine-1-carboxylate with tert-butyldimethylsilyl chloride followed by the reaction with 2-hydroxyethyl trifluoromethanesulfonate. The resulting intermediate is then reacted with sodium hydride and tert-butyl bromoacetate to yield the final product.", "Starting Materials": [ "tert-butyl 3-cyanoazetidine-1-carboxylate", "tert-butyldimethylsilyl chloride", "2-hydroxyethyl trifluoromethanesulfonate", "sodium hydride", "tert-butyl bromoacetate" ], "Reaction": [ "Step 1: React tert-butyl 3-cyanoazetidine-1-carboxylate with tert-butyldimethylsilyl chloride in the presence of a base such as triethylamine to yield tert-butyl 3-{[(tert-butyldimethylsilyl)oxy]methyl}-3-cyanoazetidine-1-carboxylate.", "Step 2: React the intermediate from step 1 with 2-hydroxyethyl trifluoromethanesulfonate in the presence of a base such as potassium carbonate to yield tert-butyl 3-{2-[(tert-butyldimethylsilyl)oxy]ethyl}-3-cyanoazetidine-1-carboxylate.", "Step 3: React the intermediate from step 2 with sodium hydride in the presence of a solvent such as dimethylformamide to deprotonate the cyano group and form the corresponding anion. Then, react the anion with tert-butyl bromoacetate to yield the final product, tert-butyl 3-{2-[(tert-butyldimethylsilyl)oxy]ethyl}-3-cyanoazetidine-1-carboxylate." ] } | |
CAS RN |
2375268-77-0 |
Molecular Formula |
C17H32N2O3Si |
Molecular Weight |
340.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.